Cas no 2306262-09-7 (methyl 1-ethylindole-4-carboxylate)

• Product Name: methyl 1-ethylindole-4-carboxylate
• CAS No: 2306262-09-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5940546
• PubChem ID: 71002679
• Update Time: 2026-03-11

methyl 1-ethylindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-ethylindole-4-carboxylate
• 1H-Indole-4-carboxylic acid, 1-ethyl-, methyl ester
• starbld0040516
• Methyl 1-ethyl-1H-indole-4-carboxylate
• MFCD31926257
• 2306262-09-7
• P20845
• SCHEMBL13824516
• PS-19268
• SY323478

• Inchi： 1S/C12H13NO2/c1-3-13-8-7-9-10(12(14)15-2)5-4-6-11(9)13/h4-8H,3H2,1-2H3
• InChI Key： WOHIMYLCTMQPII-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C(C(OC)=O)=CC=C2)C=C1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 331.8±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 1-ethylindole-4-carboxylate

Methyl 1-Ethylindole-4-Carboxylate: A Comprehensive Overview

Methyl 1-ethylindole-4-carboxylate, with the CAS number 2306262-09-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and applications in drug discovery. The methyl ester group attached to the indole ring at the 4-position, along with the ethyl substituent at the 1-position, contributes to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. Methyl 1-ethylindole-4-carboxylate has been explored for its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have investigated its role in the development of anti-inflammatory agents and anticancer drugs, where the indole core plays a pivotal role in modulating biological pathways.

The chemical structure of methyl 1-ethylindole-4-carboxylate consists of a bicyclic indole system with a methyl ester group at position 4 and an ethyl group at position 1. This arrangement creates a rigid framework that can influence the compound's solubility, stability, and interactions with biological targets. The indole ring is known for its aromaticity and ability to participate in hydrogen bonding, which are critical for its pharmacokinetic properties.

One of the most recent advancements in the study of methyl 1-ethylindole-4-carboxylate involves its use as a building block in click chemistry reactions. This approach has enabled researchers to rapidly assemble complex molecules with high precision, leveraging the reactivity of the ester group and the indole system. Such methodologies have significantly enhanced the efficiency of drug discovery processes.

In terms of synthesis, methyl 1-ethylindole-4-carboxylate can be prepared through various routes, including Friedel-Crafts acylation and subsequent esterification. However, recent research has focused on developing more sustainable and environmentally friendly methods, such as microwave-assisted synthesis or enzymatic catalysis. These approaches not only improve yield but also reduce waste generation, aligning with current green chemistry principles.

The biological evaluation of methyl 1-ethylindole-4-carboxylate has revealed promising results in preclinical models. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting potential applications in oncology. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it showed significant efficacy comparable to existing drugs.

Another area of interest is the exploration of methyl 1-ethylindole-4-carboxylate as a precursor for generating libraries of compounds for high-throughput screening (HTS). Its structural versatility allows for easy modification at various positions on the indole ring, enabling researchers to investigate a wide range of biological activities within a single compound family.

From an analytical standpoint, methyl 1-ethylindole-4-carboxylate has been used as a reference standard in chromatographic methods for identifying related compounds in complex mixtures. Its well-defined structure and stability make it an ideal candidate for such applications.

In conclusion, methyl 1-ethylindole-4-carboxylate (CAS No 2306262-09) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and diverse applications underscore its importance in contemporary research efforts across multiple disciplines.